Cas no 1280291-64-6 (5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1280291-64-6
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 1033430
• PubChem ID: 58629670
• Update Time: 2025-06-12

5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
• DTXSID00729562
• Isoquinoline, 1,2,3,4-tetrahydro-5-methyl-7-(trifluoromethyl)-
• DB-306827
• LS-13936
• NBDLNMJDDBMRSL-UHFFFAOYSA-N
• SCHEMBL12968862
• 1280291-64-6
• J-517800

• Inchi： 1S/C11H12F3N/c1-7-4-9(11(12,13)14)5-8-6-15-3-2-10(7)8/h4-5,15H,2-3,6H2,1H3
• InChI Key： NBDLNMJDDBMRSL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C2=C(C=1)CNCC2)(F)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline

5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1280291-64-6): An Overview

5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1280291-64-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse pharmacological effects, including analgesic, anti-inflammatory, and neuroprotective properties.

The molecular structure of 5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline features a tetrahydroisoquinoline core with a methyl group at the 5-position and a trifluoromethyl group at the 7-position. The presence of these substituents imparts specific chemical and biological characteristics to the molecule. The trifluoromethyl group, in particular, is known for its electron-withdrawing effect and lipophilicity, which can influence the compound's pharmacokinetic properties and binding affinity to various biological targets.

Recent studies have explored the potential applications of 5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline in the development of novel therapeutic agents. One notable area of research is its use as a lead compound for the design of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. The structural features of 5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline make it an attractive candidate for optimizing SSRI activity while minimizing side effects.

In addition to its potential as an SSRI lead compound, 5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline has been investigated for its neuroprotective properties. Preclinical studies have shown that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the activation of antioxidant defense systems and the inhibition of pro-inflammatory cytokines.

The synthesis of 5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline has been optimized using various methodologies to improve yield and purity. One common approach involves the Pictet-Spengler reaction followed by reduction steps to form the tetrahydroisoquinoline ring system. The introduction of the trifluoromethyl group can be achieved through electrophilic fluorination or nucleophilic substitution reactions. These synthetic strategies have been refined to ensure high efficiency and scalability for potential industrial production.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-based compounds in treating various neurological disorders. Early results from phase I trials have shown promising outcomes with good tolerability and pharmacokinetic profiles. However, further research is needed to fully understand the long-term effects and potential side effects of these compounds.

In conclusion, 5-Methyl-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1280291-64-6) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead compound for the development of novel therapeutic agents targeting neurological disorders. Ongoing research continues to explore its full potential and optimize its use in clinical settings.